ethyl 4-({[1-(2-fluorobenzyl)-6-oxo-3-piperidinyl]carbonyl}amino)-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[[1-[(2-fluorophenyl)methyl]-6-oxopiperidine-3-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C21H28FN3O4/c1-2-29-21(28)24-11-9-17(10-12-24)23-20(27)16-7-8-19(26)25(14-16)13-15-5-3-4-6-18(15)22/h3-6,16-17H,2,7-14H2,1H3,(H,23,27)
• InChI Key: BMLAYLPPURGGFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2CCC(=O)N(C2)CC3=CC=CC=C3F
• Molecular Formula: C21H28FN3O4
• Molecular Weight: 405.5 g/mol

Description

“Ethyl 4-({[1-(2-fluorobenzyl)-6-oxo-3-piperidinyl]carbonyl}amino)-1-piperidinecarboxylate” is a chemical compound with the molecular formula C21H28FN3O4. It has an average mass of 405.463 Da and a monoisotopic mass of 405.206390 Da.

Synthesis Analysis

The synthesis of such compounds often involves electrophilic aromatic substitution. The general mechanism involves two steps. In the first step, the electron in the pi bond attacks the electrophile, forming an arenium ion. In the second step, a base attacks the hydrogen, causing the electron in the C-H bond to form a C-C double bond and aromaticity is reformed.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, a carbonyl group, and a fluorobenzyl group. The exact structure would need to be determined through methods such as nuclear magnetic resonance spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The compound, being an aromatic compound, can undergo electrophilic aromatic substitution. This involves the reaction of the compound with an electrophile, leading to the substitution of a hydrogen atom on the aromatic ring with the electrophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. It has a molecular formula of C21H28FN3O4 and a molecular weight of 405.463 Da.